Ursodeoxycholic Acid Methyl Ester-d5 Ursodeoxycholic Acid Methyl Ester-d5
Brand Name: Vulcanchem
CAS No.: 93701-19-0
VCID: VC0020078
InChI: InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21+,23+,24+,25-/m1/s1/i9D2,13D2,17D
SMILES: CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C
Molecular Formula: C25H42O4
Molecular Weight: 411.638

Ursodeoxycholic Acid Methyl Ester-d5

CAS No.: 93701-19-0

Cat. No.: VC0020078

Molecular Formula: C25H42O4

Molecular Weight: 411.638

* For research use only. Not for human or veterinary use.

Ursodeoxycholic Acid Methyl Ester-d5 - 93701-19-0

Specification

CAS No. 93701-19-0
Molecular Formula C25H42O4
Molecular Weight 411.638
IUPAC Name methyl (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-2,2,3,4,4-pentadeuterio-3,7-dihydroxy-10,13-dimethyl-1,5,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]pentanoate
Standard InChI InChI=1S/C25H42O4/c1-15(5-8-22(28)29-4)18-6-7-19-23-20(10-12-25(18,19)3)24(2)11-9-17(26)13-16(24)14-21(23)27/h15-21,23,26-27H,5-14H2,1-4H3/t15-,16+,17-,18-,19+,20+,21+,23+,24+,25-/m1/s1/i9D2,13D2,17D
Standard InChI Key GRQROVWZGGDYSW-IMKCYHQTSA-N
SMILES CC(CCC(=O)OC)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)O)C)O)C

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